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Compound of Interest

Compound Name: Lrat-IN-1

Cat. No.: B15579127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and initial

biochemical characterization of Lrat-IN-1, a known inhibitor of Lecithin:retinol acyltransferase

(LRAT). The information is compiled from publicly available scientific literature and supplier

technical data.

Introduction
Lrat-IN-1 has been identified as an inhibitor of Lecithin:retinol acyltransferase (LRAT), an

enzyme crucial for the esterification of retinol (Vitamin A) into retinyl esters. This process is a

key step in the storage and metabolism of Vitamin A. By inhibiting LRAT, Lrat-IN-1 increases

the bioavailability of retinol in tissues such as the skin, which is being explored for its potential

anti-aging effects.[1]

Quantitative Data
The primary quantitative measure of Lrat-IN-1's potency is its half-maximal inhibitory

concentration (IC50) against LRAT.
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Compound Target IC50 (μM) Source

Lrat-IN-1

Lecithin:retinol

acyltransferase

(LRAT)

21.1 [1]

Mechanism of Action
Lrat-IN-1 functions as a competitive inhibitor of LRAT. It interferes with the enzymatic process

that transfers an acyl group from lecithin to retinol, thereby preventing the formation of retinyl

esters. This leads to an accumulation of free retinol within the cell, which can then be converted

to its active metabolite, retinoic acid, or exert other biological effects.

Signaling Pathway
The following diagram illustrates the role of LRAT in the retinol metabolism pathway and the

inhibitory action of Lrat-IN-1.
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Inhibition of Retinol Esterification by Lrat-IN-1.

Experimental Protocols
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While the specific experimental protocols for the initial characterization of Lrat-IN-1 are not

publicly detailed in the primary literature, a representative biochemical assay protocol for

determining LRAT inhibition can be constructed based on established methodologies.

Representative Biochemical LRAT Inhibition Assay
Objective: To determine the in vitro inhibitory activity of Lrat-IN-1 against purified

Lecithin:retinol acyltransferase (LRAT).

Materials:

Purified recombinant LRAT enzyme

All-trans-retinol

1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) or other suitable lecithin substrate

Lrat-IN-1

Assay Buffer: e.g., 100 mM phosphate buffer, pH 7.0, containing 1 mM dithiothreitol (DTT)

Bovine Serum Albumin (BSA)

Dimethyl sulfoxide (DMSO) for compound dilution

Hexane and Ethanol for extraction

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

Preparation of Reagents:

Prepare a stock solution of all-trans-retinol in ethanol.

Prepare liposomes containing the lecithin substrate (e.g., DOPC) in the assay buffer.

Prepare a stock solution of Lrat-IN-1 in DMSO and create a serial dilution to test a range

of concentrations.
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Dilute the purified LRAT enzyme to the desired concentration in assay buffer containing

BSA.

Enzyme Reaction:

In a microcentrifuge tube, combine the assay buffer, retinol solution, and lecithin

liposomes.

Add the Lrat-IN-1 solution at various concentrations (or DMSO for the control).

Pre-incubate the mixture at 37°C for 10 minutes.

Initiate the reaction by adding the diluted LRAT enzyme solution.

Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

Reaction Termination and Extraction:

Stop the reaction by adding an equal volume of ethanol.

Extract the retinoids by adding a known volume of hexane, vortexing vigorously, and

centrifuging to separate the phases.

Carefully collect the upper hexane layer containing the retinyl esters and unreacted retinol.

Analysis by HPLC:

Evaporate the hexane extract to dryness under a stream of nitrogen.

Reconstitute the residue in a small volume of the HPLC mobile phase.

Inject the sample into the HPLC system.

Separate the retinoids using a suitable column (e.g., a C18 column) and a mobile phase

(e.g., a gradient of acetonitrile and water).

Detect the separated retinyl ester and retinol peaks using a UV detector at an appropriate

wavelength (e.g., 325 nm).
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Data Analysis:

Quantify the amount of retinyl ester formed by integrating the area under the

corresponding peak in the chromatogram.

Calculate the percentage of LRAT inhibition for each concentration of Lrat-IN-1 compared

to the DMSO control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the IC50 value.

Experimental Workflow
The following diagram outlines a typical workflow for the discovery and initial characterization of

an enzyme inhibitor like Lrat-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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